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Compound of Interest

Compound Name: Trinickel disulphide

Cat. No.: B081908 Get Quote

An in-depth examination of the crystal structure of trinickel disulfide (Ni₃S₂), a material of

burgeoning interest in catalysis and energy technologies, is presented. This guide offers a

comprehensive overview of its crystallographic data, detailed experimental protocols for its

synthesis and analysis, and visual representations of its atomic arrangement and fabrication

workflows, tailored for researchers, scientists, and professionals in drug development.

Trinickel disulfide, known mineralogically as heazlewoodite, is increasingly recognized for its

significant potential in a variety of advanced applications. Its distinct crystal structure underpins

its valuable electronic and catalytic properties, making it a focal point of research for

electrocatalysis—particularly in the hydrogen evolution reaction (HER) and oxygen evolution

reaction (OER)—as well as for high-performance supercapacitors and next-generation

batteries. A thorough understanding of its atomic structure is paramount for harnessing its full

potential.

Crystallographic Data at a Glance
Trinickel disulfide predominantly adopts a trigonal (rhombohedral) crystal system, which is the

heazlewoodite structure.[1][2] A less frequently observed orthorhombic phase has also been

identified.[3] The key crystallographic parameters for these two phases are detailed in the

tables below to facilitate a clear comparison.

Table 1: Crystallographic Data for Trigonal Trinickel Disulfide (Heazlewoodite)
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Parameter Value

Crystal System Trigonal

Space Group R32

Pearson Symbol hR5

Lattice Parameters

a 5.743 Å

c 7.136 Å

α, β 90°

γ 120°

Atomic Coordinates

Ni (9e) (0.503, 0, 0.833)

S (6c) (0, 0, 0.385)

Table 2: Crystallographic Data for Orthorhombic Trinickel Disulfide

Parameter Value

Crystal System Orthorhombic

Space Group Cmcm

Lattice Parameters

a 3.21 Å

b 11.09 Å

c 6.85 Å

α, β, γ 90°

Rigorous Experimental Protocols
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The synthesis and subsequent characterization of trinickel disulfide are fundamental to

investigating its intrinsic properties and exploring its practical applications. This section

provides detailed methodologies for common synthesis routes and essential analytical

techniques.

High-Temperature Solid-State Synthesis
This conventional method relies on the direct chemical reaction between elemental nickel and

sulfur at elevated temperatures.

Materials:

High-purity nickel powder

High-purity sulfur powder

Quartz ampoule

Tube furnace

Procedure:

Stoichiometric quantities of nickel and sulfur powders are intimately mixed within an inert

atmosphere to prevent oxidation.

The homogenous mixture is then sealed within an evacuated quartz ampoule.

The sealed ampoule is subjected to a controlled heating process in a tube furnace, typically

within a temperature range of 400-600 °C, for a duration of several hours to several days to

ensure the complete formation and crystallization of Ni₃S₂.

A slow cooling ramp down to room temperature is employed to yield the crystalline trinickel

disulfide product.

Hydrothermal Synthesis
Hydrothermal synthesis offers a solution-based approach for producing crystalline Ni₃S₂ at

comparatively lower temperatures.[4][5]
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Materials:

A nickel salt, such as nickel chloride or nickel nitrate

A sulfur source, for instance, sodium sulfide or thiourea

Deionized water as the solvent

A stainless-steel autoclave with a Teflon liner

Procedure:

The nickel salt and the sulfur source are dissolved in deionized water to create a precursor

solution.

This solution is then transferred into a Teflon-lined stainless-steel autoclave.

The autoclave is hermetically sealed and heated to a specific temperature, generally

between 120 °C and 200 °C, for a predetermined period, which can range from a few hours

to a full day.[6]

Following the reaction period, the autoclave is allowed to cool to ambient temperature.

The resulting solid product is harvested through filtration or centrifugation, thoroughly

washed with deionized water and ethanol to eliminate any residual reactants, and

subsequently dried in an oven.

X-ray Diffraction (XRD) Analysis
X-ray diffraction is an indispensable technique for the structural characterization of the

synthesized Ni₃S₂, providing critical information on its crystal structure, phase composition, and

crystallite dimensions.[7][8][9][10]

Instrumentation:

An X-ray diffractometer equipped with a Cu Kα radiation source (λ = 1.5406 Å)

Procedure:
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A fine powder of the synthesized Ni₃S₂ is prepared and uniformly mounted on a sample

holder.

The sample is then placed within the X-ray diffractometer.

The XRD pattern is collected over a defined 2θ angular range, for example, from 20° to 80°,

utilizing a specific step size and scan rate.

The positions and intensities of the diffraction peaks in the resulting pattern are compared

against standard diffraction data, such as those from the Joint Committee on Powder

Diffraction Standards (JCPDS) database, to confirm the identity and purity of the crystalline

phases.

For more in-depth structural analysis, techniques like Rietveld refinement can be applied to

the XRD data to precisely determine lattice parameters and atomic positions.

Visualizing the Structure and Process
To aid in the conceptual understanding of trinickel disulfide's structure and the experimental

procedures involved in its study, the following diagrams are provided.

Caption: Atomic coordination in trigonal Ni₃S₂.
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Caption: General experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

